1,3-Diethyl 2-(3-oxocyclohexyl)propanedioate

• CAS No.: 22274-75-5
• Molecular Formula: C13H20O5
• Molecular Weight: 256.29 g/mol
• IUPAC Name: diethyl 2-(3-oxocyclohexyl)propanedioate
• InChI: InChI=1S/C13H20O5/c1-3-17-12(15)11(13(16)18-4-2)9-6-5-7-10(14)8-9/h9,11H,3-8H2,1-2H3
• InChI Key: IKOAYBMYVQZXPV-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(C1CCCC(=O)C1)C(=O)OCC

Description

“1,3-Diethyl 2-(3-oxocyclohexyl)propanedioate” is a chemical compound with the molecular formula C13H20O5. Its molecular weight is 256.29 g/mol.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 13 carbon atoms, 20 hydrogen atoms, and 5 oxygen atoms. Detailed structural analysis would require more specific information such as NMR, HPLC, LC-MS data.

Synthesis routes and methods I

Procedure details

Step 1 (3-Oxo-cyclohexyl)-malonic acid diethyl ester was prepared in 88% yield from cyclohexenone by the method described above for the synthesis of 2-(3-oxo-4-propylcyclohexyl)-malonic acid diethyl ester: 1H NMR (300 MHz, CDCl3) δ 4.44-4.12 (m, 4H), 2.88-1.22 (m, 16H).

Synthesis routes and methods II

Procedure details

A solution of cyclohex-2-enone (3.05 mL, 30 mmol) and diethyl malonate (4.58 mL, 30.0 mmol) in THF (30 mL) was treated with 1,8-diazabicyclo[5.4.0]undec-7-ene (4.52 mL, 30.0 mmol) and heated at 50° C. for 16 h. The cooled mixture was poured into EtOAc and washed sequentially with 1M aqueous HCl and brine. The combined aqueous layers were extracted with EtOAc, and the combined organic phases were dried and concentrated to give diethyl 2-(3-oxocyclohexyl)malonate as an oil (8.0 g), used without further purification. Mass spectrum m/z 257 (M+H)+.

Synthesis routes and methods III

Procedure details

Into a 1 L round-bottom flask was placed a solution of cyclohex-2-en-1-one (15.00 g, 156.04 mmol, 1.00 equiv) in anhydrous THF (300 mL). 1,3-diethyl 2-bromopropanedioate (56.00 g, 234.25 mmol, 1.50 equiv), In powder (18.00 g, 1.00 equiv) and TMSCl (87.00 g, 800.81 mmol, 5.00 equiv) were added under nitrogen. The resulting solution was stirred for 30 min at room temperature and quenched by the addition of 200 mL of saturated aqueous sodium carbonate, extracted with 3×300 mL of ethyl acetate. The combined organic layers were washed with brine, dried over anhydrous sodium sulfate and concentrated under vacuum. The residue was applied onto a silica gel column with ethyl acetate/petroleum ether (1:5) to give 1,3-diethyl 2-(3-oxocyclohexyl)propanedioate (28.50 g, 71%) as a yellow oil.